Lapatinib-d7 Ditosylate
Lapatinib-d7 Ditosylate
Brand Name:
Vulcanchem
CAS No.:
1009307-24-7
VCID:
VC0117771
InChI:
InChI=1S/C29H26ClFN4O4S.C7H8O3S/c1-40(36,37)12-11-32-16-23-7-10-27(39-23)20-5-8-26-24(14-20)29(34-18-33-26)35-22-6-9-28(25(30)15-22)38-17-19-3-2-4-21(31)13-19;1-6-2-4-7(5-3-6)11(8,9)10/h2-10,13-15,18,32H,11-12,16-17H2,1H3,(H,33,34,35);2-5H,1H3,(H,8,9,10)/i1D3,11D2,12D2;
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)O.CS(=O)(=O)CCNCC1=CC=C(O1)C2=CC3=C(C=C2)N=CN=C3NC4=CC(=C(C=C4)OCC5=CC(=CC=C5)F)Cl
Molecular Formula:
C36H34ClFN4O7S2
Molecular Weight:
760.3
Lapatinib-d7 Ditosylate
CAS No.: 1009307-24-7
Cat. No.: VC0117771
Molecular Formula: C36H34ClFN4O7S2
Molecular Weight: 760.3
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1009307-24-7 |
|---|---|
| Molecular Formula | C36H34ClFN4O7S2 |
| Molecular Weight | 760.3 |
| IUPAC Name | N-[3-chloro-4-[(3-fluorophenyl)methoxy]phenyl]-6-[5-[[[1,1,2,2-tetradeuterio-2-(trideuteriomethylsulfonyl)ethyl]amino]methyl]furan-2-yl]quinazolin-4-amine;4-methylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C29H26ClFN4O4S.C7H8O3S/c1-40(36,37)12-11-32-16-23-7-10-27(39-23)20-5-8-26-24(14-20)29(34-18-33-26)35-22-6-9-28(25(30)15-22)38-17-19-3-2-4-21(31)13-19;1-6-2-4-7(5-3-6)11(8,9)10/h2-10,13-15,18,32H,11-12,16-17H2,1H3,(H,33,34,35);2-5H,1H3,(H,8,9,10)/i1D3,11D2,12D2; |
| Standard InChI Key | OZDXXJABMOYNGY-LXACFCGFSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.CS(=O)(=O)CCNCC1=CC=C(O1)C2=CC3=C(C=C2)N=CN=C3NC4=CC(=C(C=C4)OCC5=CC(=CC=C5)F)Cl |
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